Cas no 2227693-62-9 ((2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• CAS No: 2227693-62-9
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 6587893
• PubChem ID: 94552929
• Update Time: 2025-07-19

(2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• 2227693-62-9
• EN300-1780415

• Inchi： 1S/C6H12N4O/c1-2-10-6(5(7)3-11)8-4-9-10/h4-5,11H,2-3,7H2,1H3/t5-/m1/s1
• InChI Key： RQQULDLGWAVFCG-RXMQYKEDSA-N
• SMILES： OC[C@H](C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol (CAS No. 2227693-62-9)

(2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 2227693-62-9, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests a high degree of versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of (2S)-2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol consists of an ethanol backbone substituted with an amino group at the second carbon and a 1ethyl-substituted 1H-imidazole ring at the same position. This configuration is particularly noteworthy because it combines elements that are known to enhance binding affinity and selectivity in drug design. The presence of the triazole moiety is particularly significant, as triazoles have been widely studied for their antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing new compounds that incorporate heterocyclic rings such as triazole and imidazole. These heterocycles are favored in drug design due to their ability to form stable interactions with biological targets, including enzymes and receptors. The specific substitution pattern in (2S)-2-amino-2-(1ethyl-1H-imidazole)ethan-l-lol makes it a candidate for further investigation into its potential pharmacological effects.

The stereochemistry of this compound, indicated by the (S) configuration at the second carbon atom, is another critical aspect that contributes to its uniqueness. Chiral centers are often essential for the biological activity of pharmaceutical compounds, as they can influence how the molecule interacts with biological targets. The (S) configuration suggests that this compound may exhibit specific binding interactions that could be exploited for therapeutic purposes.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. Computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict how (2S)-2-amino-Z(1ethyl-lH-l , 24-triazol-Syl)ethan-l-lol might interact with various biological targets. These studies aim to identify potential lead compounds that can be further optimized for therapeutic applications.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, have been employed to construct the complex molecular framework efficiently. Such methodologies are crucial for producing compounds with high enough quality for preclinical and clinical studies.

The potential applications of (ZS)-Z-amino-Z(IEthyl-IH-I , 24-triazol-Syl)ethan-l-lol span across multiple therapeutic areas. Preliminary studies suggest that it may exhibit properties relevant to treating inflammatory disorders, infectious diseases, and even certain types of cancer. The ability of triazole-containing compounds to modulate enzyme activity makes them particularly interesting candidates for developing novel drugs that can interfere with disease-causing pathways.

In conclusion, the compound identified as (ZS)-Z-amino-Z(IEthyl-IH-I , 24-triazol-Syl)ethan-l-lol (CAS No. 2227693-Z62-Z9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and stereochemistry make it a valuable candidate for further exploration into its biological activities and potential therapeutic applications. As research continues to advance our understanding of drug design principles, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.